1-(5-Chloro-2-fluoro-4-nitrophenyl)piperazine

• Molecular Formula: C10H11ClFN3O2
• Molecular Weight: 259.66 g/mol
• IUPAC Name: 1-(5-chloro-2-fluoro-4-nitrophenyl)piperazine
• InChI: InChI=1S/C10H11ClFN3O2/c11-7-5-10(14-3-1-13-2-4-14)8(12)6-9(7)15(16)17/h5-6,13H,1-4H2
• InChI Key: GPGJRINJMVLDMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC(=C(C=C2F)[N+](=O)[O-])Cl

Description

1-(5-Chloro-2-fluoro-4-nitrophenyl)piperazine is a useful research compound. Its molecular formula is C10H11ClFN3O2 and its molecular weight is 259.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 19.3 g (0.08 mol) of 2-chloro-4,5-difluoronitrobenzene in 100 g of toluene are introduced into a 200 ml three-necked flask fitted with dropping funnel, precision-ground glass stirrer and reflux condenser. 18.1 g (0.21 mol) of piperazine are added dropwise to this solution at room temperature and with stirring over the course of one hour. The mixture is then stirred at room temperature for a further 2 hours. The reaction solution formed during the reaction is washed three times with 20 ml of water in each case and dried. The solvent is removed to give 18.5 g (0.071 mmol) of 2-chloro-5-fluoro-4-piperazinonitrobenzene. This corresponds to a yield of 95%, based on 2-chloro-4,5-difluoronitrobenzene used. 2-Chloro-5-fluoro-4-piperazinonitrobenzene of the following formula ##STR5## has a melting point of 91.5° C. (purity: 92.9%, determined by HPLC).